Cas no 549489-45-4 (3-chloro-N-(2-chloro-4-nitrophenyl)propanamide)

• Product Name: 3-chloro-N-(2-chloro-4-nitrophenyl)propanamide
• CAS No: 549489-45-4
• Molecular Formula: C₉H₈Cl₂N₂O₃
• Molecular Weight: 263.07742023468
• CID: 6785490
• PubChem ID: 3659652

3-chloro-N-(2-chloro-4-nitrophenyl)propanamide Properties

Names and Identifiers

• 549489-45-4
• 3-chloro-N-(2-chloro-4-nitrophenyl)propanamide
• AKOS003848337

• InChIKey： SFUGYAZNXDQLPN-UHFFFAOYSA-N
• Inchi： 1S/C9H8Cl2N2O3/c10-4-3-9(14)12-8-2-1-6(13(15)16)5-7(8)11/h1-2,5H,3-4H2,(H,12,14)
• SMILES： ClC1C=C(C=CC=1NC(CCCl)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 261.9911975g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 261.9911975g/mol
• Heavy Atom Count: 16
• Complexity: 270
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 74.9Ų